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Compound of Interest

Compound Name: 3b-Hydroxy-5-cholenoic acid-d4

Cat. No.: B15597941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3β-Hydroxy-5-cholenoic acid-d4, a

deuterated analog of the endogenous monohydroxy bile acid. This guide is intended to inform

researchers, scientists, and drug development professionals on the procurement, pricing, and

application of this stable isotope-labeled compound, particularly in quantitative mass

spectrometry-based assays.

Introduction
3β-Hydroxy-5-cholenoic acid is a naturally occurring bile acid that serves as an intermediate in

the biosynthesis of chenodeoxycholic acid. Its levels have been shown to be elevated in certain

pathological conditions, such as neonatal liver disease and cholestasis. The deuterated form,

3β-Hydroxy-5-cholenoic acid-d4, is a valuable tool in metabolomics and clinical research,

primarily utilized as an internal standard for the accurate quantification of its non-labeled

counterpart in biological matrices. The stable isotope label ensures that the chemical and

physical properties of the molecule are nearly identical to the endogenous compound, allowing

for co-elution in chromatographic separations and similar ionization efficiency in mass

spectrometry, thereby correcting for matrix effects and variations in sample preparation and

instrument response.
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The availability and pricing of 3β-Hydroxy-5-cholenoic acid-d4 can vary between suppliers. The

following table summarizes the currently available information. Please note that pricing is

subject to change and may require a formal quote from the supplier.

Supplier
Product
Code/Item No.

Purity
Available
Quantities

Price (USD)

MedChemExpres

s
HY-113315S >98% Inquire Quote Required

Cayman

Chemical

41155 (as

Alloisolithocholic

Acid-d4)

≥99% deuterated

forms (d1-d4)

500 µg, 1 mg, 5

mg, 10 mg

$55 (500 µg),

$83 (1 mg), $193

(5 mg), $330 (10

mg)[1]

Note: Cayman Chemical lists β-hydroxy-5-Cholenoic Acid-d4 as a synonym for

Alloisolithocholic Acid-d4. Researchers should verify that this product meets their specific

structural requirements.[1]

Experimental Protocols
The primary application of 3β-Hydroxy-5-cholenoic acid-d4 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of

endogenous 3β-Hydroxy-5-cholenoic acid. Below is a detailed, representative protocol for the

analysis of this bile acid in human plasma.

Objective: To quantify the concentration of 3β-Hydroxy-5-cholenoic acid in human plasma using

LC-MS/MS with 3β-Hydroxy-5-cholenoic acid-d4 as an internal standard.

Materials:

Human plasma samples

3β-Hydroxy-5-cholenoic acid (for calibration curve)

3β-Hydroxy-5-cholenoic acid-d4 (Internal Standard, IS)

Methanol (LC-MS grade)
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Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or microcentrifuge tubes

LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

Preparation of Standards and Internal Standard Stock Solutions:

Prepare a 1 mg/mL stock solution of 3β-Hydroxy-5-cholenoic acid in methanol.

Prepare a 1 mg/mL stock solution of 3β-Hydroxy-5-cholenoic acid-d4 (IS) in methanol.

From the 3β-Hydroxy-5-cholenoic acid stock solution, prepare a series of working

standards by serial dilution in methanol to create a calibration curve (e.g., 1 ng/mL to 1000

ng/mL).

Prepare a working solution of the internal standard (e.g., 100 ng/mL) by diluting the IS

stock solution in methanol.

Sample Preparation (Protein Precipitation):

Thaw plasma samples on ice.

To 100 µL of each plasma sample, calibration standard, and quality control sample, add 10

µL of the internal standard working solution.

Add 300 µL of ice-cold acetonitrile to each sample to precipitate proteins.

Vortex each sample for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
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Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-

MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A suitable reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient appropriate for the separation of bile acids.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

Multiple Reaction Monitoring (MRM) transitions:

3β-Hydroxy-5-cholenoic acid: Precursor ion (m/z) -> Product ion (m/z)

3β-Hydroxy-5-cholenoic acid-d4: Precursor ion (m/z) -> Product ion (m/z)

Optimize MS parameters (e.g., collision energy, cone voltage) for the specific instrument

and analytes.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.
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Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of 3β-Hydroxy-5-cholenoic acid in the plasma samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate the experimental workflow and a relevant biological pathway.
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Caption: Workflow for the quantification of 3β-Hydroxy-5-cholenoic acid.
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Caption: Simplified biosynthetic pathway of chenodeoxycholic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15597941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

